Cas no 1361589-20-9 (5-(3,4,5-Trichlorophenyl)picolinonitrile)

5-(3,4,5-Trichlorophenyl)picolinonitrile is a specialized heterocyclic compound featuring a picolinonitrile core substituted with a 3,4,5-trichlorophenyl group. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The trichlorophenyl moiety enhances lipophilicity and stability, while the nitrile group offers reactivity for further functionalization. Its well-defined aromatic system is advantageous in the development of agrochemicals, ligands, and bioactive intermediates. The compound's high purity and consistent performance make it suitable for precision applications in catalysis and material science. Its structural features also facilitate studies on halogen bonding and molecular recognition.

5-(3,4,5-Trichlorophenyl)picolinonitrile structure

1361589-20-9 structure

Product Name:5-(3,4,5-Trichlorophenyl)picolinonitrile

CAS No:1361589-20-9

MF:C₁₂H₅Cl₃N₂

MW:283.540499448776

CID:4967264

Update Time:2025-10-31

5-(3,4,5-Trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(3,4,5-Trichlorophenyl)picolinonitrile
- Inchi： 1S/C12H5Cl3N2/c13-10-3-8(4-11(14)12(10)15)7-1-2-9(5-16)17-6-7/h1-4,6H
- InChI Key： ZEHJRQDTRFXZTH-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C=NC(C#N)=CC=1)Cl)Cl

Computed Properties

Exact Mass: 281.951831 g/mol
Monoisotopic Mass: 281.951831 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 36.7
Molecular Weight: 283.5

5-(3,4,5-Trichlorophenyl)picolinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013030569-250mg	5-(3,4,5-Trichlorophenyl)picolinonitrile	1361589-20-9	97%	250mg	489.60 USD	2021-06-22
Alichem	A013030569-500mg	5-(3,4,5-Trichlorophenyl)picolinonitrile	1361589-20-9	97%	500mg	790.55 USD	2021-06-22
Alichem	A013030569-1g	5-(3,4,5-Trichlorophenyl)picolinonitrile	1361589-20-9	97%	1g	1,490.00 USD	2021-06-22

5-(3,4,5-Trichlorophenyl)picolinonitrile Related Literature

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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

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5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 5-(3,4,5-Trichlorophenyl)picolinonitrile

Comprehensive Overview of 5-(3,4,5-Trichlorophenyl)picolinonitrile (CAS No. 1361589-20-9): Properties, Applications, and Industry Insights

The compound 5-(3,4,5-Trichlorophenyl)picolinonitrile (CAS No. 1361589-20-9) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-containing derivative, characterized by a trichlorophenyl moiety, exhibits potential as a building block for heterocyclic synthesis. Its molecular formula C₁₂H₅Cl₃N₂ and precise molecular weight of 283.54 g/mol make it a candidate for targeted small-molecule drug discovery.

Recent studies highlight the role of 5-(3,4,5-Trichlorophenyl)picolinonitrile in modulating enzyme inhibition pathways, particularly in kinase-targeted therapies—a hot topic in cancer research forums. The compound's lipophilic Cl-substitutions enhance membrane permeability, addressing a key challenge in bioavailability optimization—a frequently searched term in medicinal chemistry discussions. Analytical techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed for purity verification (>98%), meeting stringent GMP standards demanded by pharmaceutical manufacturers.

In material science, this compound's π-conjugated system sparks interest for organic electronic applications, aligning with the surge in flexible electronics research. Its thermal stability (decomposition point >250°C) makes it suitable for high-temperature synthesis processes—a trending search phrase in polymers science communities. The picolinonitrile core also serves as a precursor for ligand design in catalytic systems, responding to growing interest in sustainable chemistry solutions.

Environmental considerations drive innovation in the synthesis of 5-(3,4,5-Trichlorophenyl)picolinonitrile, with recent patents disclosing solvent-free methodologies—a top-searched term in green chemistry databases. Regulatory-compliant handling protocols ensure safe industrial-scale production, while structure-activity relationship (SAR) studies—another high-traffic keyword—explore its bioisosteric potential for safer analogs. The compound's cLogP value (~3.2) positions it favorably within Lipinski's Rule of Five parameters, a critical consideration in preclinical development workflows.

Emerging applications include its use as a fluorescence quencher in biomolecular assays, capitalizing on the trichlorophenyl group's electron-withdrawing properties. This aligns with market demand for diagnostic reagents, as evidenced by search trend analytics. Storage recommendations (-20°C under inert atmosphere) and stability studies under various pH conditions are frequently queried topics, reflecting end-user operational concerns.

The global market for picolinonitrile derivatives shows a 7.8% CAGR (2023-2030), with 5-(3,4,5-Trichlorophenyl)picolinonitrile benefiting from expanded contract research organization (CRO) partnerships. Analytical certificates typically include residual solvent analysis and heavy metal screening—key quality indicators searched by procurement specialists. Continuous process optimization (flow chemistry approaches) addresses scalability challenges, a pain point frequently discussed in process chemistry forums.